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Compound of Interest

Compound Name: 3-bromobenzene-1,2-diol

Cat. No.: B077559 Get Quote

Technical Guide: Physicochemical Properties of
3-Bromobenzene-1,2-diol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 3-bromobenzene-1,2-diol, also known as 3-bromocatechol. The information

herein is curated for professionals in research and development, particularly in the fields of

medicinal chemistry and agrochemical synthesis, where this compound serves as a key

intermediate.[1][2]

Core Physical and Chemical Properties
The fundamental physicochemical properties of 3-bromobenzene-1,2-diol are summarized in

the table below. These values are compiled from various sources and represent a range of

observed data, which can vary based on the purity and experimental conditions.
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Property Value

IUPAC Name 3-bromobenzene-1,2-diol

Synonyms
3-Bromocatechol, 1-Bromo-2,3-

dihydroxybenzene

CAS Number 14381-51-2

Molecular Formula C6H5BrO2[1][3][4][5][6]

Molecular Weight 189.01 g/mol [1][5][6][7]

Appearance
White to cream, pale yellow, gray, or brown

crystalline powder or crystals.[1][3][6][7][8]

Melting Point 36 – 45 °C[1][3][4][7][8]

Boiling Point
242.6 – 243 °C at 760 mmHg[1][4][8][9] 120 °C

at 9 mmHg[7]

Density 1.844 g/cm³[1][8][9]

Flash Point 100.5 – 101 °C[1][8][9]

pKa (Predicted) 8.26 ± 0.10[1][8]

Solubility Soluble in organic solvents.[1][4][8]

Experimental Protocols
Synthesis of 3-Bromobenzene-1,2-diol from 2-Bromo-6-
methoxyphenol
A common and effective method for the synthesis of 3-bromobenzene-1,2-diol is through the

demethylation of 2-bromo-6-methoxyphenol using boron tribromide.[2][10][11]

Materials:

2-bromo-6-methoxyphenol (8.00 g, 39.4 mmol)

Anhydrous dichloromethane (CH₂Cl₂) (40 mL)
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Boron tribromide (BBr₃) (1 M in CH₂Cl₂, 43.1 mmol, 43.0 mL)

Ice water

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

A solution of 2-bromo-6-methoxyphenol in anhydrous dichloromethane is prepared in a flask

suitable for low-temperature reactions.

The solution is cooled to -78 °C using a dry ice/acetone bath.

Boron tribromide solution is added slowly to the cooled reaction mixture.[2][10]

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for 1 hour.[2][10]

The reaction is then quenched by carefully pouring the mixture into ice water, followed by

stirring for 30 minutes.[2][10]

The product is extracted from the aqueous layer using dichloromethane (3 x 30 mL).[2][10]

The combined organic layers are dried over anhydrous magnesium sulfate.[2][10]

The solvent is removed under reduced pressure (concentrated) to yield the final product, 3-
bromobenzene-1,2-diol, typically as a brownish oil which may crystallize upon standing.[2]

[10] The reported yield for this method is approximately 93%.[10]

Quality Control:

Assay: Purity is often determined by Gas Chromatography (GC), with typical specifications

being ≥94.0% or >98.0%.[3][6][7]

Water Content: The Karl Fischer titration method is used to determine the water content,

which is generally specified to be <2.0%.[3]
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Thin Layer Chromatography (TLC): TLC analysis can be performed to monitor the reaction

progress and purity. For a solvent system of toluene/ethyl acetate (9:1), the Rf value is

reported to be 0.2.[2][10]

Synthesis Workflow Visualization
The following diagram illustrates the experimental workflow for the synthesis of 3-
bromobenzene-1,2-diol.
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Caption: Synthesis of 3-bromobenzene-1,2-diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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